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Compound of Interest

Compound Name: Acetovanillone

Cat. No.: B370764 Get Quote

Essential Safety and Handling Guide for
Acetovanillone
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This guide provides immediate, essential safety and logistical

information for the handling of Acetovanillone, including detailed operational and disposal

plans.

Chemical Identifier:

Name: Acetovanillone

Synonyms: Apocynin, 4'-Hydroxy-3'-methoxyacetophenone

CAS Number: 498-02-2

Hazard Summary: Acetovanillone is classified as a hazardous chemical that can cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[1][2] Therefore, adherence

to strict safety protocols is mandatory.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment when handling

Acetovanillone.
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Protection Type Specification Purpose

Eye/Face Protection

Safety glasses with side-

shields or tightly fitting safety

goggles conforming to EN166

(EU) or NIOSH (US)

standards.[3]

To prevent eye contact which

can cause serious irritation.

Skin Protection

Nitrile rubber gloves (minimum

thickness 0.11 mm,

breakthrough time > 480 min).

[4] Wear appropriate protective

clothing to prevent skin

exposure.[1]

To prevent skin irritation from

direct contact.

Respiratory Protection

A NIOSH (US) or CEN (EU)

approved respirator with a P2

filter is required when dust is

generated.[5] If exposure limits

are exceeded or irritation

occurs, a full-face respirator

should be used.[3]

To prevent respiratory tract

irritation from inhalation of

dust.

Operational Plan: Step-by-Step Handling
Procedures
This section provides a procedural guide for the safe handling of Acetovanillone from receipt

to use in the laboratory.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a tightly closed, dry, cool, and well-ventilated area.[1][3]

Keep away from strong oxidizing agents.[1]

2. Preparation for Use:
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Work in a designated area with adequate ventilation, such as a chemical fume hood.[1]

Ensure an eyewash station and safety shower are readily accessible.[1]

Don all required PPE as specified in the table above.

3. Weighing and Transfer (Solid Form):

Handle as a powder and avoid generating dust.[1][4]

Use a spatula to carefully transfer the required amount of Acetovanillone to a tared

container.

Close the primary container immediately after use.

4. Preparing Solutions:

When dissolving, slowly add the solid Acetovanillone to the solvent to prevent splashing.

Acetovanillone is sparingly soluble in water but readily soluble in organic solvents like

ethanol, methanol, and dimethyl sulfoxide.[6]

Stir the mixture gently until the solid is fully dissolved.

5. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.

Clean all equipment used for handling Acetovanillone.

Decontaminate the work area.

Disposal Plan
Proper disposal of Acetovanillone and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Identification:
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Chemical waste generators must determine if the discarded chemical is classified as

hazardous waste.[1] Consult local, regional, and national hazardous waste regulations for

complete and accurate classification.[1]

2. Solid Waste Disposal:

Collect waste Acetovanillone powder in a clearly labeled, sealed container.

Dispose of as hazardous waste through a licensed contractor.

3. Liquid Waste Disposal:

Collect solutions containing Acetovanillone in a separate, labeled, and sealed waste

container.

Do not mix with other waste streams.

Dispose of through a licensed hazardous waste disposal company.

4. Container Disposal:

Handle uncleaned, empty containers as you would the product itself.

Do not reuse empty containers.

Triple rinse the container with an appropriate solvent, collecting the rinsate as hazardous

waste.

Dispose of the rinsed container according to institutional and local regulations.

General Disposal Precautions:

Do not dispose of Acetovanillone with household garbage.[2]

Prevent the chemical from entering the sewage system or drains.[2]

Visual Workflow and Emergency Protocols
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The following diagrams illustrate the standard handling workflow and emergency procedures

for an Acetovanillone spill.

Caption: Workflow for handling Acetovanillone.

Caption: Emergency response for an Acetovanillone spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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